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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental properties of the

rare borate mineral, nobleite. The information is curated for a technical audience to support

research, scientific analysis, and potential applications in fields such as drug development.

General and Chemical Properties
Nobleite is a hydrated calcium borate mineral first discovered in 1961 in Death Valley,

California.[1][2][3] It is named in honor of Levi F. Noble for his significant geological

contributions to the Death Valley region.[1][2][4] The mineral is categorized as a phylloborate.

[1][3]

The chemical formula for nobleite is CaB₆O₉(OH)₂·3H₂O.[1][2][3][4] It is composed of calcium,

boron, oxygen, and hydrogen.[2][4] The molecular weight of nobleite is 336.99 gm.[5]
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Chemical Composition Weight Percentage Oxide Percentage

Calcium (Ca) 11.89% 16.64% (CaO)

Boron (B) 19.25% 61.98% (B₂O₃)

Hydrogen (H) 2.39% 21.38% (H₂O)

Oxygen (O) 66.47%

Total 100.00% 100.00%

Table 1: Elemental and oxide composition of nobleite.[5]

An empirical formula for nobleite is given as CaB₆O₉(OH)₂·3(H₂O).[5]

Crystallographic Properties
Nobleite crystallizes in the monoclinic system, belonging to the prismatic crystal class (2/m).[1]

[3][4] Its space group is P2₁/a.[4][6][7] The crystal structure of nobleite is built upon a

fundamental building block of three BO₄ tetrahedra and three BO₃ triangles.[4][8] These blocks

polymerize into sheets parallel to the {100} plane, with calcium cations located in the voids

within these sheets and water molecules situated between them.[4][8]
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Crystallographic Parameter Value

Crystal System Monoclinic

Crystal Class Prismatic (2/m)

Space Group P2₁/a

a 14.56 Å[5][6][7]

b 8.016 Å[5][6][7]

c 9.838 Å[5][6][7]

β 111.8°[5]

a:b:c ratio 1.8163:1:1.2272[5]

Unit Cell Volume (V) 1066.11 Å³[5]

Z (formula units per unit cell) 4[5][6]

Table 2: Crystallographic data for nobleite.

Physical Properties
Nobleite is a transparent mineral that can appear colorless to white.[1][2][6] It exhibits a sub-

vitreous luster, which can appear pearly on its cleavage surfaces.[1][4]
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Physical Property Value / Description

Color Colorless, White[1][2][4][5]

Streak White[1][2][4]

Luster Sub-Vitreous, Pearly[1][4]

Hardness (Mohs scale) 3[1][2][4][5][7]

Tenacity Sectile[1][4]

Cleavage Perfect on {100}, Indistinct on {001}[4][5]

Fracture Irregular/Uneven[1][4]

Density (Measured) 2.09 g/cm³[4][5][7]

Density (Calculated) 2.098 g/cm³[4][7]

Radioactivity Not Radioactive[5]

Table 3: Physical properties of nobleite.

Optical Properties
Optically, nobleite is biaxial positive.[4][5][6] Its refractive indices have been determined to be

nα = 1.500, nβ = 1.520, and nγ = 1.554.[4][6][7]

Optical Property Value

Optical Class Biaxial (+)[4][5][6]

Refractive Indices nα = 1.500(3), nβ = 1.520(2), nγ = 1.554(2)[4][7]

Birefringence (Max) 0.0540[5]

2V (Measured) 76°[4][5][7]

2V (Calculated) 78°[4][5]

Table 4: Optical properties of nobleite.
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Experimental Protocols
The characterization of nobleite's fundamental properties relies on a suite of standard

mineralogical techniques. While specific experimental details for the original characterization of

nobleite are not fully detailed in the provided search results, a general workflow can be

inferred based on modern mineralogical practices.

Workflow for Mineral Characterization

Field Collection & Preliminary Analysis

Laboratory Analysis

Sample Collection
(e.g., Death Valley)

Visual Identification
(Color, Luster, Habit)

Hardness Test
(Mohs Scale)

Streak Test

X-ray Diffraction (XRD) Chemical Analysis
(e.g., Electron Microprobe)

Optical Mineralogy
(Petrographic Microscope)

Density Measurement
(e.g., Pycnometry)

Cell Parameters

Determines

Space Group

Determines

Crystal System

Determines

Chemical Formula

Determines

Refractive Indices

Determines

Birefringence

Determines

2V Angle

Determines

Measured Density

Determines
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Click to download full resolution via product page

Caption: Generalized workflow for the characterization of a mineral like nobleite.

Methodologies:

X-ray Diffraction (XRD): Single-crystal or powder XRD is essential for determining the crystal

structure, including the unit cell dimensions, space group, and crystal system. For nobleite,

this would involve mounting a crystal or a powdered sample in an X-ray diffractometer and

analyzing the resulting diffraction pattern.

Chemical Analysis: Techniques such as electron microprobe analysis (EMPA) or wet

chemical analysis are used to determine the elemental composition of the mineral. This data

is then used to calculate the empirical and chemical formulas.

Optical Mineralogy: This involves preparing a thin section of the mineral and observing its

properties under a petrographic microscope. Key properties determined include the

refractive indices (using immersion oils), birefringence, and the 2V angle.

Physical Property Measurements:

Hardness: Determined by scratching the mineral with materials of known hardness on the

Mohs scale.

Density: Measured using techniques like pycnometry or by observing the mineral's

suspension in heavy liquids of known density.

Cleavage and Fracture: Observed by examining how the mineral breaks.

Occurrence and Association
Nobleite is a secondary mineral that forms from the weathering of other borate minerals,

specifically colemanite and priceite.[1][7][9] It is typically found as a recent incrustation in

altered olivine basalt and basaltic clastic rocks.[1][6]

The type locality for nobleite is in the Furnace Creek district of Death Valley, Inyo County,

California, USA.[1][4] It has also been identified in locations in Chile and Argentina.[1][2][3]
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Nobleite is commonly associated with a variety of other minerals, including:

Colemanite[1][4][7]

Meyerhofferite[1][4][7]

Gowerite[1][7]

Ulexite[1][7]

Ginorite[1][7]

Sassolite[1][7]

Gypsum[1][7]

Manganese oxides[1][6]

Logical Relationship of Formation

Primary Minerals & Host Rock

Colemanite Veins

Weathering Processes
(e.g., hydration, dissolution)

Priceite Veins Altered Basaltic Rocks

Nobleite Formation
(as incrustations)

Associated Secondary Minerals
(Ulexite, Gowerite, etc.)

Click to download full resolution via product page

Caption: Formation pathway of nobleite through the weathering of primary borate minerals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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